Cas no 1020455-15-5 (N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
• CAS No: 1020455-15-5
• MF: C₁₇H₁₂ClF₂N₃O₂
• MW: 363.745889663696
• CID: 6010607
• PubChem ID: 25284370
• Update Time: 2025-06-12

N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
• N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide
• 1020455-15-5
• F5069-0099
• AKOS024494587
• SR-01000920562
• SR-01000920562-1

• Inchi： 1S/C17H12ClF2N3O2/c1-25-15-9-23(12-5-2-10(19)3-6-12)22-16(15)17(24)21-11-4-7-14(20)13(18)8-11/h2-9H,1H3,(H,21,24)
• InChI Key： IAIOBQNTFWXPIO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(OC)C(C(NC2=CC=C(F)C(Cl)=C2)=O)=N1

Computed Properties

• Exact Mass: 363.0586107g/mol
• Monoisotopic Mass: 363.0586107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS No. 1020455-15-5)

N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide, with the CAS number 1020455-15-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of fluorine and chlorine substituents, as well as the methoxy group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide have been extensively studied due to its promising pharmacological profile. The fluorine atoms in the molecule play a crucial role in modulating its bioavailability and binding affinity to biological targets. Specifically, the electron-withdrawing nature of fluorine can enhance the metabolic stability of the compound, while also influencing its interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Pyrazole derivatives, in particular, have been extensively explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide has been identified as a promising candidate for further investigation due to its unique structural features and preliminary biological activity.

The methoxy group in the molecule is another key feature that contributes to its pharmacological properties. Methoxy-substituted compounds are known to exhibit enhanced solubility and improved bioavailability, which are critical factors for drug development. Additionally, the methoxy group can participate in hydrogen bonding interactions, further enhancing the compound's ability to bind to biological targets effectively.

Recent studies have demonstrated that pyrazole derivatives can inhibit various enzymes and receptors involved in disease pathways. For instance, some pyrazole-based compounds have shown inhibitory activity against kinases, which are key targets in cancer therapy. The presence of both chloro and fluoro substituents in N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide may enhance its binding affinity to such targets, making it a valuable scaffold for drug discovery.

The synthesis of this compound typically involves multi-step organic reactions, including condensation reactions, nucleophilic substitutions, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used for characterizing the compound's structure and purity.

In terms of biological activity, preliminary studies have suggested that N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide exhibits potential anti-inflammatory and anticancer properties. These findings are based on in vitro assays that measure the compound's ability to inhibit inflammatory cytokines and tumor cell proliferation. Further research is needed to elucidate the exact mechanisms of action and to evaluate its efficacy in vivo.

The development of novel drug candidates is a complex process that requires extensive testing to ensure safety and efficacy. N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide represents an exciting avenue for future research due to its unique structural features and promising biological activity. As our understanding of disease pathways continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics.

The role of computational chemistry and molecular modeling has become increasingly important in drug discovery research. These tools can be used to predict the binding interactions between N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide and biological targets, providing valuable insights into its potential pharmacological effects. Such simulations can guide experimental design and help optimize the compound's structure for improved efficacy.

In conclusion, N-(3-chloro-4-fluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS No. 1020455-15-5) is a structurally complex and biologically active compound with significant potential for therapeutic applications. Its unique combination of fluorine and chlorine substituents, along with the methoxy group, contributes to its distinctive chemical properties and biological interactions. Further research is warranted to fully explore its pharmacological profile and develop novel treatments for various diseases.